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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B096043 Get Quote

This technical guide provides a detailed overview of 4-Isopropylbenzenesulfonic acid, a

significant compound in organic synthesis and industrial applications. It is intended for

researchers, scientists, and professionals in drug development, offering a centralized resource

on its nomenclature, chemical properties, and synthesis.

Chemical Identity and Synonyms
4-Isopropylbenzenesulfonic acid is an aromatic sulfonic acid characterized by an isopropyl

group at the para-position of the benzene ring relative to the sulfonic acid group.[1] Due to its

widespread use and varied history in chemical literature, it is known by numerous synonyms.

Understanding these alternative names is crucial for comprehensive literature searches and

clear communication in a research and development setting.

The most commonly encountered synonyms in chemical literature and databases include:

p-Cumenesulfonic acid[2][3]

4-(1-Methylethyl)benzenesulfonic acid[2][4]

p-Isopropylbenzenesulfonic acid[2][4]

Benzenesulfonic acid, 4-(1-methylethyl)-[5][6]

4-(Propan-2-yl)benzenesulfonic acid[5]
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p-Cumenesulphonic acid[4][5]

Cumenesulfonic acid (can be ambiguous, but often refers to the para-isomer)[5]

Quantitative Data and Physicochemical Properties
The physicochemical properties of 4-Isopropylbenzenesulfonic acid are fundamental to its

application in synthesis and as a catalyst. The compound is typically a white to off-white

crystalline solid that is soluble in water and other polar organic solvents.[2][7] Its acidic nature

is conferred by the sulfonic acid group.[2] A summary of its key quantitative properties is

presented in the table below.

Property Value Source(s)

CAS Number 16066-35-6 [6]

Molecular Formula C₉H₁₂O₃S [5]

Molecular Weight 200.26 g/mol [5]

IUPAC Name
4-propan-2-ylbenzenesulfonic

acid
[5]

Density 1.18 - 1.233 g/cm³ (Predicted) [7]

LogP (Octanol-Water Partition

Coefficient)
1.9 (Predicted) [5]

Topological Polar Surface Area 62.8 Å² [5]

pKa -0.45 ± 0.50 (Predicted)

Boiling Point 167°C at 101,325 Pa

Experimental Protocols
The primary route for the synthesis of 4-Isopropylbenzenesulfonic acid is through the

electrophilic aromatic substitution of cumene (isopropylbenzene).[4] Below are detailed

protocols for its synthesis and subsequent analysis.
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Synthesis of 4-Isopropylbenzenesulfonic Acid via
Sulfonation of Cumene
This protocol describes the direct sulfonation of cumene to yield 4-isopropylbenzenesulfonic
acid. The isopropyl group is an ortho, para-directing activator, but steric hindrance favors the

formation of the para-substituted product.[4]

Materials:

Cumene (Isopropylbenzene)

Concentrated Sulfuric Acid (98%) or Fuming Sulfuric Acid (Oleum)

Ice

Reaction vessel with stirring and temperature control

Procedure:

In a reaction vessel equipped with a mechanical stirrer and a cooling bath, add cumene.

Under vigorous stirring, slowly add concentrated sulfuric acid or oleum to the cumene. The

molar ratio of the sulfonating agent to cumene is a critical parameter and should be carefully

controlled.

Maintain the reaction temperature between 100°C and 110°C.[3] The reaction is exothermic,

and cooling may be necessary to control the temperature.

Continue stirring the mixture at the elevated temperature for 5 to 6 hours to ensure the

reaction goes to completion.[3] The progress of the reaction can be monitored using

techniques such as Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture contains 4-isopropylbenzenesulfonic acid along

with unreacted cumene and sulfuric acid.

Excess unreacted cumene can be removed by vacuum distillation for recycling.[3]
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Purification: The resulting 4-isopropylbenzenesulfonic acid can be used in its crude form for

some applications or purified. Purification can be achieved by converting it to its sodium salt by

neutralization with sodium hydroxide, followed by crystallization, and then re-acidification if the

free acid is required.

Analysis by High-Performance Liquid Chromatography
(HPLC)
HPLC is a standard method for assessing the purity of 4-isopropylbenzenesulfonic acid and

its salts.[6]

Objective: To determine the purity of a 4-isopropylbenzenesulfonic acid sample and identify

any isomeric impurities.

Instrumentation and Conditions:

Column: A reverse-phase column such as Newcrom R1 or C18 is suitable.[6]

Mobile Phase: A mixture of acetonitrile, water, and an acidifier like phosphoric acid or formic

acid (for MS compatibility).[6]

Detector: UV detector.

Procedure:

Sample Preparation: Prepare a stock solution of the 4-isopropylbenzenesulfonic acid
sample in the mobile phase at a known concentration.

Standard Preparation: Prepare a series of standard solutions of a reference standard at

different known concentrations to generate a calibration curve.

Analysis: Inject the sample and standard solutions into the HPLC system.

Data Processing: The purity is determined by comparing the peak area of the main

component to the total area of all peaks in the chromatogram. The identity of the compound

is confirmed by matching the retention time with that of the reference standard.
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Visualization of Synonym Relationships
The following diagram illustrates the relationship between the primary name, 4-
Isopropylbenzenesulfonic acid, and its most common synonyms found in chemical literature.

4-(1-Methylethyl)benzenesulfonic acid

p-Isopropylbenzenesulfonic acid

Benzenesulfonic acid, 4-(1-methylethyl)-

4-(Propan-2-yl)benzenesulfonic acid

p-Cumenesulphonic acid

4-Isopropylbenzenesulfonic acid
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Spelling Variant

Click to download full resolution via product page

Caption: Logical relationship of 4-Isopropylbenzenesulfonic acid and its synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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